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Compound of Interest

Compound Name: 1,4,6-Tribromo-dibenzofuran

Cat. No.: B15210295 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of

1,4,6-Tribromo-dibenzofuran, a halogenated derivative of dibenzofuran. Adherence to these

protocols is critical for minimizing risks and ensuring compliance with regulatory standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 1,4,6-Tribromo-
dibenzofuran with appropriate personal protective equipment (PPE). This includes, but is not

limited to, safety goggles, face shields, gloves, and a lab coat. Work should be conducted in a

well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or

vapors.[1][2]

In case of exposure:

Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention.[1]

Skin: Wash off immediately with soap and plenty of water while removing all contaminated

clothing and shoes.[3] Get medical attention if irritation develops.

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[4]
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Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen.[1]

Quantitative Data Summary
The following table summarizes key physical and safety data for dibenzofuran, the parent

compound of 1,4,6-Tribromo-dibenzofuran. This information should be considered as a

baseline for assessing the potential hazards of its brominated derivative.

Property Data Reference

Physical State Solid, Powder [3]

Appearance Off-white [3]

Melting Point/Range 81 - 85 °C / 177.8 - 185 °F [3]

Boiling Point/Range 285 °C / 545 °F @ 760 mmHg [3]

Flash Point 130 °C / 266 °F [3]

Solubility Insoluble in water

Storage
Store under an inert

atmosphere.
[1]

Hazard Class (Germany)
WGK 3 (highly hazardous for

water)

Step-by-Step Disposal Protocol
The proper disposal of 1,4,6-Tribromo-dibenzofuran is governed by regulations for

halogenated organic compounds. These substances require careful segregation and handling

to prevent environmental contamination and ensure the safety of personnel.

Experimental Workflow for Disposal
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Preparation

Waste Segregation & Collection

Storage & Disposal

Wear appropriate PPE

Work in a well-ventilated area

Obtain a designated 'Halogenated Organic Waste' container

Ensure container is properly labeled and sealed

Carefully transfer 1,4,6-Tribromo-dibenzofuran waste into the container

Do NOT mix with non-halogenated waste

Store the sealed container in a designated, cool, and dry area

Arrange for pickup by a licensed hazardous waste disposal company

Complete all required waste disposal documentation

Click to download full resolution via product page

Disposal workflow for 1,4,6-Tribromo-dibenzofuran.
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Detailed Methodologies
Waste Identification and Segregation: 1,4,6-Tribromo-dibenzofuran is a halogenated

organic compound. As such, it must be segregated from non-halogenated chemical waste.[5]

[6] Co-mingling can lead to improper disposal and potential environmental harm.[6] Use a

dedicated, clearly labeled, and chemically resistant container for "Halogenated Organic

Waste."[5]

Container Management: The waste container must be kept tightly closed except when

adding waste.[5] It should be in good condition and compatible with the chemical.[5] Ensure

the container is labeled with the words "Hazardous Waste" and the full chemical name,

"1,4,6-Tribromo-dibenzofuran."[5] Do not use abbreviations or chemical formulas on the

primary label.[5]

Accidental Spill Cleanup: In the event of a spill, ensure adequate ventilation and wear

appropriate PPE.[1] Sweep up the solid material and place it into a suitable, closed container

for disposal.[1][3] Avoid creating dust.[1] Prevent the spill from entering drains or waterways.

[3][7]

Final Disposal: The ultimate disposal of 1,4,6-Tribromo-dibenzofuran must be conducted

by an approved and licensed hazardous waste disposal company.[1][2] The most common

and effective method for destroying halogenated organic compounds is high-temperature

incineration. This process breaks down the complex molecules into less harmful substances.

It is the responsibility of the waste generator to ensure that the chosen disposal facility is

compliant with all local, state, and federal regulations.

Regulatory Context
In the United States, the disposal of hazardous waste is regulated by the Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA). While

1,4,6-Tribromo-dibenzofuran may not be explicitly listed, it would likely fall under the category

of halogenated organic compounds.[8][9] Certain chlorinated dibenzofurans are listed as acute

hazardous wastes, highlighting the potential risks associated with this class of compounds.[10]

[11]

By adhering to these rigorous disposal protocols, laboratories can ensure a safe working

environment and maintain the highest standards of environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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